2-Chloro-6-methyl-4-(trifluoromethyl)-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine;hydrochloride

• IUPAC Name: 2-chloro-6-methyl-4-(trifluoromethyl)-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine;hydrochloride
• InChI: InChI=1S/C9H9ClF3N3.ClH/c1-16-3-2-6-5(4-16)7(9(11,12)13)15-8(10)14-6;/h2-4H2,1H3;1H
• InChI Key: CZLRWNCWTSZUHD-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C1)C(=NC(=N2)Cl)C(F)(F)F.Cl
• Molecular Formula: C9H10Cl2F3N3
• Molecular Weight: 288.09 g/mol

Description

The compound is a derivative of pyrimidine, which is a basic aromatic ring consisting of two nitrogen atoms at positions 1 and 3 of the six-member ring. It also contains a trifluoromethyl group, which is a functional group in organofluorines that has the formula -CF3.

Synthesis Analysis

While specific synthesis methods for this compound are not available, trifluoromethylpyridines can be synthesized from related compounds. For example, 2-Chloro-4-(trifluoromethyl)pyridine can be synthesized from 2-chloro-4-iodopyridine.

Mechanism of Action

The mechanism of action of this compound is not clear without specific context. Trifluoromethylpyridines are used in a variety of applications, including as intermediates in the synthesis of agrochemicals and pharmaceuticals.

Future Directions

Trifluoromethylpyridines and their derivatives are an active area of research due to their utility in various industries. Future research will likely continue to explore new synthesis methods, applications, and properties of these compounds.